molecular formula C13H16N2O3S B262702 4-{2-[(2-Furylmethyl)amino]ethyl}benzenesulfonamide

4-{2-[(2-Furylmethyl)amino]ethyl}benzenesulfonamide

Cat. No. B262702
M. Wt: 280.34 g/mol
InChI Key: KPMDAPSHUTZFMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-{2-[(2-Furylmethyl)amino]ethyl}benzenesulfonamide, commonly known as Furasemide, is a sulfonamide derivative that has been extensively used in scientific research. It is a potent inhibitor of carbonic anhydrase, and its mechanism of action involves the inhibition of the enzyme's activity. Furasemide has been used in various biochemical and physiological studies, and its applications have been explored in detail.

Scientific Research Applications

Furasemide has been used in various scientific research applications, including the study of carbonic anhydrase inhibition, as well as the investigation of the role of carbonic anhydrase in various physiological processes. Furasemide has also been used as a tool to study the effects of carbonic anhydrase inhibition on acid-base balance, electrolyte balance, and renal function. Additionally, Furasemide has been used in the study of the effects of carbonic anhydrase inhibition on the central nervous system.

Mechanism of Action

The mechanism of action of Furasemide involves the inhibition of carbonic anhydrase, an enzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate and protons. By inhibiting carbonic anhydrase, Furasemide reduces the rate of bicarbonate formation, leading to a decrease in the pH of the extracellular fluid. This, in turn, leads to an increase in the excretion of bicarbonate and a decrease in the excretion of protons.
Biochemical and Physiological Effects:
Furasemide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the rate of bicarbonate formation, leading to a decrease in the pH of the extracellular fluid. Furasemide has also been shown to increase the excretion of bicarbonate and decrease the excretion of protons. Additionally, Furasemide has been shown to have effects on renal function, acid-base balance, and electrolyte balance.

Advantages and Limitations for Lab Experiments

One advantage of using Furasemide in lab experiments is its potency as a carbonic anhydrase inhibitor. This allows for the study of the effects of carbonic anhydrase inhibition on various physiological processes. Additionally, Furasemide is relatively easy to synthesize, making it readily available for use in lab experiments. However, one limitation of using Furasemide is its specificity as a carbonic anhydrase inhibitor. It does not inhibit all isoforms of carbonic anhydrase, making it less useful for studying the effects of carbonic anhydrase inhibition on specific isoforms.

Future Directions

There are several future directions for the study of Furasemide. One area of research is the development of more specific carbonic anhydrase inhibitors that can target specific isoforms of the enzyme. Another area of research is the investigation of the effects of carbonic anhydrase inhibition on various disease states, such as hypertension, glaucoma, and epilepsy. Additionally, the use of Furasemide as a tool for studying the effects of carbonic anhydrase inhibition on the central nervous system warrants further investigation.

Synthesis Methods

The synthesis of Furasemide involves the reaction of 2-[(2-Furylmethyl)amino]ethanol with benzenesulfonyl chloride in the presence of a base. The reaction proceeds via the formation of an intermediate, which is then treated with ammonia to obtain the final product. The purity of the product can be enhanced by recrystallization from an appropriate solvent.

properties

Molecular Formula

C13H16N2O3S

Molecular Weight

280.34 g/mol

IUPAC Name

4-[2-(furan-2-ylmethylamino)ethyl]benzenesulfonamide

InChI

InChI=1S/C13H16N2O3S/c14-19(16,17)13-5-3-11(4-6-13)7-8-15-10-12-2-1-9-18-12/h1-6,9,15H,7-8,10H2,(H2,14,16,17)

InChI Key

KPMDAPSHUTZFMM-UHFFFAOYSA-N

SMILES

C1=COC(=C1)CNCCC2=CC=C(C=C2)S(=O)(=O)N

Canonical SMILES

C1=COC(=C1)CNCCC2=CC=C(C=C2)S(=O)(=O)N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.